![molecular formula C9H10FNO B1375432 8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine CAS No. 844648-13-1](/img/structure/B1375432.png)
8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine
Overview
Description
8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine is a useful research compound. Its molecular formula is C9H10FNO and its molecular weight is 167.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Crystal Structure and Molecular Conformations
Research has revealed interesting aspects of 8-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine derivatives' crystal structures and molecular conformations. Blanco et al. (2012) examined the structural differences between isomorphous but not strictly isostructural benzoxazepine derivatives, highlighting the subtleties in molecular interactions and conformations (Blanco et al., 2012). Another study by the same group elaborated on the hydrogen-bonded supramolecular assembly in various dimensions of similar compounds (Blanco et al., 2012).
Supramolecular Structures
A study by Blanco et al. (2008) focused on the supramolecular structures formed by tetrahydro-1,4-epoxy-1-benzazepines with pendent heterocyclic substituents. This research is significant for understanding the variation in patterns of supramolecular aggregation due to changes in peripheral substituents (Blanco et al., 2008).
Potential in Pharmacology
Grunewald et al. (2001) synthesized and evaluated a series of 4-fluoro-8-substituted tetrahydro-1H-2-benzazapines as selective inhibitors of phenylethanolamine N-methyltransferase, showing their potential in pharmacological applications (Grunewald et al., 2001).
Antiparasitic Properties
Research by Macías et al. (2016) on tetrahydro-1-benzazepines suggested their potential as antiparasitic drugs for diseases like Chagas disease and leishmaniasis, highlighting their biological significance (Macías et al., 2016).
Chemical Synthesis and Methodology
Bunce et al. (2004) applied a tandem reduction-reductive amination reaction for the synthesis of benzoxazepines, contributing to the methodology in chemical synthesis (Bunce et al., 2004).
Isomorphism and Isostructurality
Acosta et al. (2009) explored isomorphism and isostructurality in substituted tetrahydro-1-benzazepines, providing insights into the structural and intermolecular interactions of these compounds (Acosta et al., 2009).
Properties
IUPAC Name |
8-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO/c10-8-2-1-7-6-11-3-4-12-9(7)5-8/h1-2,5,11H,3-4,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCVXZLUQBPRIOC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(CN1)C=CC(=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
844648-13-1 | |
Record name | 8-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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